Cas no 105942-64-1 (Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-)

Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- structure
105942-64-1 structure
Product Name:Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
CAS No:105942-64-1
MF:C13H11F6NO2
MW:327.222364664078
CID:1170818
Update Time:2024-07-26

Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
    • Inchi: 1S/C13H11F6NO2/c1-7(21)3-11(22)20(2)10-5-8(12(14,15)16)4-9(6-10)13(17,18)19/h4-6H,3H2,1-2H3
    • InChI Key: XQXJTCIKJSZGRM-UHFFFAOYSA-N
    • SMILES: C(N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C)(=O)CC(=O)C

Computed Properties

  • Exact Mass: 327.06943

Experimental Properties

  • Density: 1.373±0.06 g/cm3(Predicted)
  • Boiling Point: 321.5±42.0 °C(Predicted)
  • PSA: 37.38
  • pka: 8.18±0.50(Predicted)

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